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Compound of Interest

Compound Name: 3-Fluoroanisole

Cat. No.: B032098

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 3-Fluoroanisole are paramount. This guide provides
immediate, essential safety protocols and logistical information to ensure laboratory safety and
operational integrity.

Chemical Identifier and Properties

Property Value

Chemical Name 3-Fluoroanisole

CAS Number 456-49-5[1]

Molecular Formula C7H7FO[2]

Molecular Weight 126.13 g/mol [2]

Appearance Light yellow liquid[3]

Boiling Point 158 °C / 316.4 °F @ 743 mmHg[3][4]
Flash Point 43 °C/109.4 °F[3]

Density 1.104 g/mL at 25 °C[4]

Hazard Identification and Classification
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3-Fluoroanisole is classified as a hazardous substance. Understanding its primary hazards is
crucial for safe handling.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor[2]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[5]
Serious eye damage/eye H319: Causes serious eye
L Category 2A L
irritation irritation[5]
Specific target organ toxicity — H335: May cause respiratory

. Category 3 o
single exposure irritation[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk. The following table
outlines the recommended PPE for handling 3-Fluoroanisole.

Protection Type Recommended Equipment  Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye and Face Protection ,
face shield.[6] European Standard EN166[6]

) ] Chemical-resistant gloves
Skin Protection o
(e.g., Nitrile rubber), lab coat.

A NIOSH/MSHA or European
) ) Standard EN 149 approved
Respiratory Protection ) ) o
respirator if ventilation is

inadequate.[1][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and compliance.

Handling and Storage
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e Ventilation: Always handle 3-Fluoroanisole in a well-ventilated area, preferably within a
chemical fume hood.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3] Use non-
sparking tools and explosion-proof equipment.|[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from strong oxidizing agents and acids.[3]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent injury and
contamination.

o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.
o Contain: Use an inert absorbent material to contain the spill.

e Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[1]
e Clean: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.[3]

Take off immediately all contaminated clothing.
_ Rinse skin with water/shower for at least 15
Skin Contact . o .
minutes. If skin irritation persists, call a

physician.[3]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Clean mouth with water and drink plenty of
water afterwards. Do not induce vomiting. Call a

Ingestion o _ _ ,
physician or poison control center immediately.

[3]

Disposal Plan

Proper disposal of 3-Fluoroanisole and its containers is crucial to prevent environmental
contamination and comply with regulations.

o Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[3]
Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[3]

o Empty Containers:
o Triple rinse the container with a suitable solvent.
o Collect the rinsate as hazardous waste.[7]

o Deface the label on the empty, dry container before disposing of it as regular laboratory
waste, in accordance with institutional policies.[8]

Visual Guides
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Safe Handling Workflow for 3-Fluoroanisole

Safe Handling Workflow for 3-Fluoroanisole
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Caption: A workflow diagram outlining the key steps for the safe handling of 3-Fluoroanisole.

PPE Selection for Handling 3-Fluoroanisole

PPE Selection for Handling 3-Fluoroanisole
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Caption: A flowchart for selecting the appropriate PPE based on the handling task for 3-
Fluoroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Fluoroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032098#personal-protective-equipment-for-handling-
3-fluoroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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